BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 2-Bromo-1-
(3,4-dichlorophenyl)ethanone

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

2-Bromo-1-(3,4-
Compound Name: _
dichlorophenyl)ethanone

Cat. No.: B105186

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-1-(3,4-
dichlorophenyl)ethanone, a key intermediate in synthetic organic chemistry. This document
outlines its chemical properties, provides detailed experimental protocols for its synthesis and
subsequent reactions, and illustrates a key synthetic pathway.

Chemical Identity and Synonyms

2-Bromo-1-(3,4-dichlorophenyl)ethanone is a halogenated acetophenone derivative. Due to
its reactive nature, it serves as a versatile building block in the synthesis of a variety of
heterocyclic compounds, particularly in the development of pharmaceutical and agrochemical

agents.
Identifier Type Identifier
IUPAC Name 2-bromo-1-(3,4-dichlorophenyl)ethanone[1]
CAS Number 2632-10-2[1]
Molecular Formula CsHsBrCl20[1]
INChl Key PAKFHEFMTRCFAU-UHFFFAOYSA-N[1]
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A variety of synonyms are used in literature and commercial listings to refer to this compound:

Synonym

3,4-Dichlorophenacyl bromide[1]

2-Bromo-3',4'-dichloroacetophenone[1]

o-Bromo-3,4-dichloroacetophenone

1-(3,4-Dichlorophenyl)-2-bromoethanone

2-Bromo-1-(3,4-dichloro-phenyl)-ethanone

Physicochemical Properties

The physical and chemical properties of 2-Bromo-1-(3,4-dichlorophenyl)ethanone are
summarized in the table below. These properties are crucial for its handling, storage, and

application in chemical reactions.

Property Value Source

Molecular Weight 267.93 g/mol [1]

Appearance White to pale cream powder Thermo Fisher Scientific
Melting Point 54.0-60.0 °C Thermo Fisher Scientific
Purity =>97.5% (GC) Thermo Fisher Scientific
SMILES )C;=CC(=C(C=C1€(=O)CBr)CI 1]

Experimental Protocols
Synthesis of 2-Bromo-1-(3,4-dichlorophenyl)ethanone

This protocol describes the synthesis of 2-Bromo-1-(3,4-dichlorophenyl)ethanone via the
bromination of 1-(3,4-dichlorophenyl)ethanone. This method is adapted from established
procedures for the synthesis of similar a-bromo ketones.
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Materials:

1-(3,4-dichlorophenyl)ethanone

Bromine (Br2)

Methanol

Toluene

Water (deionized)

Sodium sulfate (anhydrous)

Equipment:

Round-bottom flask with a dropping funnel and reflux condenser

Stirring plate with a magnetic stirrer

Rotary evaporator

Separatory funnel

Standard laboratory glassware

Procedure:

 In a round-bottom flask, dissolve 1-(3,4-dichlorophenyl)ethanone (1 equivalent) in methanol.
e Heat the solution to 45-50 °C with stirring.

e Slowly add bromine (1 equivalent) dropwise to the solution using a dropping funnel. Maintain
the temperature between 45-50 °C during the addition.

 After the addition is complete, continue to stir the reaction mixture at the same temperature
for an additional 1-2 hours, or until TLC analysis indicates the consumption of the starting
material.
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* Remove the methanol from the reaction mixture by distillation under reduced pressure using
a rotary evaporator.

e Dissolve the resulting crude product in toluene.

e Wash the toluene solution three times with water in a separatory funnel to remove any
remaining acids.

e Dry the organic layer over anhydrous sodium sulfate.

« Filter off the drying agent and remove the toluene by distillation under reduced pressure to
yield crude 2-Bromo-1-(3,4-dichlorophenyl)ethanone. Further purification can be achieved
by recrystallization from a suitable solvent system (e.g., ethanol/water).

Synthesis of 2-Amino-4-(3,4-dichlorophenyl)thiazole

This protocol details the Hantzsch thiazole synthesis, a classic method for preparing thiazole
derivatives from a-haloketones and a thioamide. In this case, 2-Bromo-1-(3,4-
dichlorophenyl)ethanone is reacted with thiourea.

Materials:

2-Bromo-1-(3,4-dichlorophenyl)ethanone

Thiourea

Ethanol

Sodium bicarbonate (saturated aqueous solution)

Water (deionized)

Equipment:

¢ Round-bottom flask with a reflux condenser

« Stirring plate with a magnetic stirrer

¢ Bichner funnel and flask for filtration
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o Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve 2-Bromo-1-(3,4-dichlorophenyl)ethanone (1 equivalent)
in ethanol.

o Add thiourea (1.1 equivalents) to the solution and stir the mixture at room temperature.

o Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress
by TLC.

 After the reaction is complete, allow the mixture to cool to room temperature.
o Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

o The product will precipitate out of the solution. Collect the solid by vacuum filtration using a
Bichner funnel.

e Wash the collected solid with cold water and then with a small amount of cold ethanol.
e Dry the product under vacuum to obtain 2-amino-4-(3,4-dichlorophenyl)thiazole.

Synthetic Workflow Visualization

The following diagram illustrates the experimental workflow for the synthesis of 2-amino-4-(3,4-
dichlorophenyl)thiazole from 2-Bromo-1-(3,4-dichlorophenyl)ethanone, as described in the
protocol above.

Caption: Synthesis of 2-amino-4-(3,4-dichlorophenyl)thiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Bromo-1-(3,4-dichlorophenyl)ethanone | C8BH5BrCI20 | CID 244751 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Bromo-1-(3,4-
dichlorophenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105186#synonyms-for-2-bromo-1-3-4-
dichlorophenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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